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Compound of Interest

Compound Name: Tco-peg2-tco

Cat. No.: B15546493 Get Quote

Essential Safety and Handling Guide for Tco-
peg2-tco
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Tco-peg2-tco. The following

procedures are based on general safety protocols for similar chemical compounds, as a

specific Safety Data Sheet (SDS) for Tco-peg2-tco is not readily available.

Personal Protective Equipment (PPE)
When handling Tco-peg2-tco and its associated solvents, it is crucial to use appropriate

personal protective equipment to ensure personal safety and prevent contamination.
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles
Must be worn at all times to

protect from splashes.[1][2]

Face Shield

Recommended when handling

larger quantities or when there

is a significant splash risk.[2][3]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for handling

Tco-peg2-tco and associated

solvents like DMSO. For

solvents like DMF and DCM,

standard nitrile gloves may not

offer adequate protection, and

thicker, specialized gloves

should be considered.[4][5][6]

Always inspect gloves for

integrity before use and

replace them immediately if

contaminated.[5]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn to protect from

spills and splashes.[3]

Full Coverage

Long pants and closed-toe

shoes are mandatory to

protect the skin from potential

exposure.[4][5]

Respiratory Protection Fume Hood

All handling of Tco-peg2-tco

and volatile solvents must be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[4][5]
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Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of Tco-peg2-tco and ensure a

safe laboratory environment.

Storage:

Temperature: Store Tco-peg2-tco and its derivatives at -20°C for short-term storage.[7][8]

For long-term storage, -80°C is recommended.

Stability: Tco compounds are known to have a limited shelf-life due to the potential for

isomerization from the reactive trans-cyclooctene to the less reactive cis-cyclooctene.

Therefore, long-term storage is not recommended.[7][8][9]

Container: Keep the container tightly sealed in a dry, well-ventilated area.

Handling:

Preparation: Before handling, allow the Tco-peg2-tco container to warm to room

temperature to prevent condensation from forming inside the vial.

Weighing and Reconstitution: Conduct all weighing and reconstitution of the compound

inside a chemical fume hood.

Solvents: Tco-peg2-tco is typically soluble in organic solvents such as dimethyl sulfoxide

(DMSO), dichloromethane (DCM), and dimethylformamide (DMF).[7][8]

Avoid Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.
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Workflow for Handling Tco-peg2-tco
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Workflow for Handling Tco-peg2-tco

Disposal Plan
Dispose of all waste containing Tco-peg2-tco and its solvents as hazardous chemical waste in

accordance with institutional and local regulations.

Waste Segregation:

Solid Waste: Collect contaminated solid waste, such as pipette tips, gloves, and empty vials,

in a designated, sealed container labeled as hazardous waste.
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Liquid Waste:

Halogenated Solvents: If DCM is used, collect the waste in a designated halogenated

organic waste container.[10]

Non-Halogenated Solvents: Waste containing DMSO or DMF should be collected in a

separate, clearly labeled non-halogenated organic waste container.[5][11]

Labeling: All waste containers must be clearly labeled with the contents and associated

hazards.

Disposal Procedure:

Collection: Collect all waste streams in appropriate, sealed, and labeled containers.

Storage: Store waste containers in a designated, well-ventilated area away from

incompatible materials.

Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health

and Safety (EHS) office. Do not pour any Tco-peg2-tco waste down the drain.[12]
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Disposal Plan for Tco-peg2-tco Waste

Waste Generation
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Disposal Plan for Tco-peg2-tco Waste

Experimental Protocols
While specific experimental protocols will vary, a general procedure for using Tco-peg2-tco in

a click chemistry reaction with a tetrazine-modified molecule is outlined below.
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Step Procedure Key Considerations

1. Reagent Preparation

Prepare a stock solution of

Tco-peg2-tco in an appropriate

anhydrous solvent (e.g.,

DMSO) at a concentration of

10 mM.

Prepare fresh to avoid

degradation.

2. Reaction Setup

In a suitable reaction vessel,

combine the tetrazine-modified

molecule with the Tco-peg2-tco

solution. A common molar

excess is 1.5 to 20-fold of the

TCO reagent relative to the

tetrazine.

The reaction is typically

performed in an amine-free

buffer (e.g., PBS) at a pH

between 7.2 and 8.0.

3. Incubation

Incubate the reaction mixture

at room temperature for 30-60

minutes. Protect from light if

using fluorescently labeled

reagents.

The reaction is generally rapid.

4. Quenching (Optional)

For some applications, the

reaction can be quenched by

adding a quenching buffer,

such as 1 M Tris-HCl, to a final

concentration of 50-100 mM.

This step is used to consume

any unreacted reagents.

5. Purification

Purify the resulting conjugate

to remove excess Tco-peg2-

tco and byproducts using

methods like spin desalting

columns or size-exclusion

chromatography (SEC).

The choice of purification

method depends on the scale

of the reaction and the nature

of the conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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